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This document provides detailed application notes and protocols for the use of DP2 (also
known as CRTH2) antibodies in immunohistochemistry (IHC). It is intended for researchers,
scientists, and drug development professionals engaged in studies where the localization and
quantification of the DP2 receptor are critical.

The prostaglandin D2 receptor 2 (DP2 or CRTH2) is a G protein-coupled receptor that plays a
significant role in allergic inflammation and immune responses.[1][2] Its expression is
predominantly found on Th2 cells, eosinophils, and basophils, making it a key target for
research in asthma, allergic rhinitis, and atopic dermatitis.[1][2][3] Immunohistochemistry is a
powerful technique to visualize the distribution of DP2 in tissue sections, providing valuable
insights into its role in various physiological and pathological processes.

Data Presentation: DP2/CRTH2 Expression in
Human Tissues

The following table summarizes the expression of DP2/CRTH2 in various human tissues as

determined by immunohistochemistry and other methods. This data provides a reference for
expected staining patterns and can aid in the selection of appropriate positive and negative

control tissues.
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TissuelCell Type Expression Level Method Reference

Immune Cells

Th2 Lymphocytes High Flow Cytometry, IHC [4]
Eosinophils High Flow Cytometry, IHC [4]
Basophils High Flow Cytometry [4]
Mast Cells (Nasal _ _
~34% of mast cells Immunohistochemistry  [5]
Polyps)
Innate Lymphoid Cells -
Positive Flow Cytometry [6]
type 2 (ILC2s)
- Flow Cytometry,
Monocytes Positive [4]
MRNA
- - Flow Cytometry,
Dendritic Cells Positive [4]
MRNA
) Flow Cytometry,
Thl Lymphocytes Negative [4]
MRNA
] Flow Cytometry,
B Lymphocytes Negative [4]
MRNA

Flow Cytometry,

NK Cells Negative RNA [4]
Neutrophils Negative mMRNA [4]
Other Tissues

Bronchial Epithelium Positive Immunostaining [4]
Macrophages Positive Flow Cytometry, IHC [4]

Signaling Pathway of DP2/CRTH2

Activation of the DP2 receptor by its ligand, prostaglandin D2 (PGD2), triggers a cascade of
intracellular events primarily through Gai proteins. This leads to the inhibition of adenylyl
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cyclase, a decrease in intracellular cAMP levels, and the mobilization of intracellular calcium.[5]
These signaling events ultimately result in various cellular responses, including chemotaxis,
cytokine release, and cell activation, which are central to the pro-inflammatory functions of
DP2.

Adenylyl Cyclase
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DP2/CRTH2 Signaling Pathway

Experimental Protocols
Immunohistochemistry Staining of DP2/CRTH2 in
Paraffin-Embedded Tissues

This protocol provides a general guideline for the immunohistochemical staining of DP2/CRTH2
in formalin-fixed, paraffin-embedded (FFPE) tissue sections. Optimization of parameters such
as antibody concentration and incubation times may be required for specific antibodies and
tissue types.

Materials:

o DP2/CRTH2 primary antibody (see table of commercial antibodies below)
» Biotinylated secondary antibody

o Streptavidin-HRP conjugate

» DAB (3,3'-Diaminobenzidine) substrate kit

¢ Hematoxylin counterstain

e Xylene

« Ethanol (100%, 95%, 70%)
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e Deionized or distilled water

e Phosphate Buffered Saline (PBS)

» Antigen retrieval solution (e.g., citrate buffer, pH 6.0)

» Blocking solution (e.g., 5% normal goat serum in PBS)

e Mounting medium

e Cover slips

e Microscope slides

Procedure:

» Deparaffinization and Rehydration:

o

Immerse slides in xylene for 2 x 5 minutes.

Immerse slides in 100% ethanol for 2 x 2 minutes.

[¢]

Immerse slides in 95% ethanol for 2 minutes.

[¢]

Immerse slides in 70% ethanol for 2 minutes.

[e]

Rinse slides in distilled water for 5 minutes.

o

e Antigen Retrieval:

[e]

Immerse slides in a container with antigen retrieval solution.

Heat the solution to 95-100°C in a water bath or steamer for 20-30 minutes.

[e]

o

Allow the slides to cool in the solution for 20 minutes at room temperature.

Rinse slides with PBS.

[¢]

» Blocking Endogenous Peroxidase:
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o Incubate slides with 3% hydrogen peroxide in methanol for 10-15 minutes to block
endogenous peroxidase activity.

o Rinse with PBS.
» Blocking Non-Specific Binding:

o Incubate slides with the blocking solution for 30-60 minutes at room temperature in a
humidified chamber.

e Primary Antibody Incubation:

o Dilute the primary DP2/CRTH2 antibody to its optimal concentration in a suitable antibody
diluent.

o Apply the diluted primary antibody to the tissue sections and incubate overnight at 4°C in a
humidified chamber.

e Secondary Antibody Incubation:
o Rinse slides with PBS (3 x 5 minutes).

o Apply the biotinylated secondary antibody and incubate for 30-60 minutes at room
temperature.

e Detection:
o Rinse slides with PBS (3 x 5 minutes).
o Apply the streptavidin-HRP conjugate and incubate for 30 minutes at room temperature.
o Rinse slides with PBS (3 x 5 minutes).
o Chromogenic Development:
o Prepare the DAB substrate solution according to the manufacturer's instructions.

o Apply the DAB solution to the tissue sections and monitor for color development (typically
2-10 minutes).
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o Stop the reaction by rinsing with distilled water.

o Counterstaining:
o Counterstain with hematoxylin for 30-60 seconds.
o "Blue" the sections in running tap water or a bluing agent.
e Dehydration and Mounting:
o Dehydrate the sections through graded ethanol solutions (70%, 95%, 100%).
o Clear in xylene.
o Mount with a permanent mounting medium and a coverslip.

Immunohistochemistry Workflow

The following diagram illustrates the key steps in a typical immunohistochemistry experiment
for the detection of DP2/CRTH2 in paraffin-embedded tissue.
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Immunohistochemistry Workflow

Commercial DP2/ICRTH2 Antibodies for
Immunohistochemistry

A variety of commercially available antibodies can be used for the detection of DP2/CRTH2 in
IHC. The table below provides a comparison of some of these antibodies. Researchers should
always consult the manufacturer's datasheet for the most up-to-date information and validation
data.
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Product . . . Application
Supplier Clonality Host Reactivity
Name =
) Santa Cruz WB, IP, IF,
DP2 Antibody ] Human,
Biotechnolog Monoclonal Mouse IHC(P),
(C-5) Mouse, Rat
y ELISA
Anti-CRTH2
antibody Abcam Polyclonal Rabbit Human ICC, IHC-P
(ab150632)
CRTH2/DP2
Receptor (C-
Cayman ] Human,
Term) ] Polyclonal Rabbit WB, ICC
Chemical Mouse, Rat
Polyclonal
Antibody
Rabbit Anti- )
United States _ Human,
CRTH2 ) ) Polyclonal Rabbit IHC
) Biological Monkey
Antibody

Note: The performance of an antibody can vary depending on the experimental conditions. It is
crucial to validate the antibody in your specific application and with your tissues of interest.

Conclusion

The use of DP2/CRTH2 antibodies in immunohistochemistry is a valuable tool for elucidating
the role of this receptor in health and disease. By following established protocols and carefully
selecting and validating antibodies, researchers can obtain reliable and reproducible data on
the tissue distribution and cellular localization of DP2. This information is essential for
advancing our understanding of allergic and inflammatory diseases and for the development of
novel therapeutic strategies targeting the DP2 pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://en.wikipedia.org/wiki/Prostaglandin_DP2_receptor
https://pmc.ncbi.nlm.nih.gov/articles/PMC5529497/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5529497/
https://www.abcam.com/en-us/technical-resources/protocols/ihc-with-samples-in-paraffin
https://www.rndsystems.com/resources/protocols/protocol-preparation-and-fluorescent-ihc-staining-paraffin-embedded-tissue
https://www.rndsystems.com/resources/protocols/protocol-preparation-and-fluorescent-ihc-staining-paraffin-embedded-tissue
https://pmc.ncbi.nlm.nih.gov/articles/PMC4182489/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4182489/
https://www.researchgate.net/figure/The-DP2-receptor-pathway-and-its-downstream-effects-not-to-scale-The_fig1_334754644
https://www.benchchem.com/product/b607193#application-of-dp2-antibodies-in-immunohistochemistry
https://www.benchchem.com/product/b607193#application-of-dp2-antibodies-in-immunohistochemistry
https://www.benchchem.com/product/b607193#application-of-dp2-antibodies-in-immunohistochemistry
https://www.benchchem.com/product/b607193#application-of-dp2-antibodies-in-immunohistochemistry
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b607193?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

BenchChem Contact
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